Cas no 129141-48-6 (2-(2,2-Dimethyl-1,3-dioxolan -4-yl)propane-1,2-diol)

• Product Name: 2-(2,2-Dimethyl-1,3-dioxolan -4-yl)propane-1,2-diol
• CAS No: 129141-48-6
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 2200197
• PubChem ID: 101633763
• Update Time: 2025-05-27

2-(2,2-Dimethyl-1,3-dioxolan -4-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Dimethyl-1,3-dioxolan -4-yl)propane-1,2-diol
• 2-(2,2-Dimethyl-1,3-dioxolan -4-yl)propane-1,2-diol
• [ "" ]
• 2-(2,2-DiMethyl-1,3-dioxolan -4-yl)propane-1,2-diol
• (2R)-2-[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]-1,2-propanediol
• 1,2-Propanediol, 2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, (2R)-
• 129141-48-6
• 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propane-1,2-diol
• AKOS040760795
• (2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]propane-1,2-diol
• 3,4-O-Isopropylidene-2-methylbutane
• (R)-1-(2,2-Dimethyl-1,3-dioxolan-4alpha-yl)-1-methylethane-1,2-diol

• Inchi： 1S/C8H16O4/c1-7(2)11-4-6(12-7)8(3,10)5-9/h6,9-10H,4-5H2,1-3H3/t6-,8+/m0/s1
• InChI Key： VEVJWYFNIUERBD-POYBYMJQSA-N
• SMILES： O1C(C)(C)OC[C@H]1[C@@](C)(CO)O

Computed Properties

• Exact Mass: 176.10500
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 283.8±20.0 ºC (760 Torr),
• Flash Point: 125.5±21.8 ºC,
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 58.92000
• LogP: -0.11880
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(2,2-Dimethyl-1,3-dioxolan -4-yl)propane-1,2-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on 2-(2,2-Dimethyl-1,3-dioxolan -4-yl)propane-1,2-diol

Comprehensive Overview of 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propane-1,2-diol (CAS No. 129141-48-6)

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propane-1,2-diol, with the CAS number 129141-48-6, is a versatile organic compound widely utilized in pharmaceuticals, cosmetics, and specialty chemical formulations. Its unique molecular structure, featuring a dioxolane ring and diol functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in green chemistry and sustainable material development, aligning with global trends toward eco-friendly solutions.

The compound’s IUPAC name reflects its structural complexity, combining a 2,2-dimethyl-1,3-dioxolane moiety with a propane-1,2-diol backbone. This hybrid structure contributes to its solubility in polar solvents, making it suitable for formulations requiring high compatibility with aqueous systems. Recent studies highlight its role in biodegradable polymers and drug delivery systems, addressing growing consumer demand for sustainable and non-toxic alternatives in personal care and medical industries.

In the context of cosmetic science, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propane-1,2-diol is gaining attention as a humectant and stabilizer. Its ability to retain moisture and enhance product shelf life aligns with the rising popularity of clean beauty and vegan skincare products. Formulators appreciate its mildness and low irritation potential, making it ideal for sensitive skin applications. Searches for "diol-based skincare ingredients" and "non-toxic cosmetic additives" have surged, reflecting market interest in such compounds.

From a synthetic perspective, the CAS 129141-48-6 compound is often synthesized via acid-catalyzed reactions involving glycerol derivatives. Its stereochemistry and regioselectivity are critical for achieving high purity, a topic frequently explored in organic chemistry forums and patent literature. Innovations in catalytic processes have optimized its production, reducing energy consumption and waste—a key focus for industries complying with REACH regulations and carbon footprint reduction goals.

Beyond industrial applications, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propane-1,2-diol is studied for its potential in biomedical research. Its polyol structure may contribute to cryoprotection or enzyme stabilization, though further clinical validation is needed. Queries like "diol applications in biotechnology" and "safe excipients for pharmaceuticals" underscore its relevance in life sciences. As regulatory bodies emphasize GRAS (Generally Recognized as Safe) status for additives, this compound’s low toxicity profile positions it favorably.

In summary, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propane-1,2-diol (129141-48-6) exemplifies the intersection of innovation and sustainability in modern chemistry. Its adaptability across sectors—from cosmetics to biomaterials—reflects broader shifts toward eco-conscious and performance-driven solutions. For researchers and industry professionals, understanding its properties and applications is essential to leveraging its full potential in a competitive market.